4'-Methoxy-4-nitro-2-(trifluoromethyl)-1,1'-biphenyl
Description
Properties
Molecular Formula |
C14H10F3NO3 |
|---|---|
Molecular Weight |
297.23 g/mol |
IUPAC Name |
1-(4-methoxyphenyl)-4-nitro-2-(trifluoromethyl)benzene |
InChI |
InChI=1S/C14H10F3NO3/c1-21-11-5-2-9(3-6-11)12-7-4-10(18(19)20)8-13(12)14(15,16)17/h2-8H,1H3 |
InChI Key |
QUXZIGBYJQJWLV-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=C(C=C1)C2=C(C=C(C=C2)[N+](=O)[O-])C(F)(F)F |
Origin of Product |
United States |
Biological Activity
4'-Methoxy-4-nitro-2-(trifluoromethyl)-1,1'-biphenyl, a compound with the chemical formula C14H10F3NO3 and CAS number 1044209-49-5, is gaining attention due to its potential biological activities. This article explores the compound's biological activity, including its antibacterial, anticancer, and other pharmacological properties, supported by data tables and relevant research findings.
The compound is characterized by several functional groups that contribute to its biological activity:
| Property | Value |
|---|---|
| Molecular Formula | C14H10F3NO3 |
| Molecular Weight | 297.23 g/mol |
| Boiling Point | 372.7 ± 42.0 °C |
| Density | 1.326 ± 0.06 g/cm³ |
These properties suggest that the compound possesses significant lipophilicity, which may enhance its ability to penetrate biological membranes.
Antibacterial Activity
Research indicates that compounds containing trifluoromethyl groups exhibit enhanced antibacterial properties. For instance, derivatives of salicylanilide with trifluoromethyl groups have shown notable activity against multidrug-resistant strains of Mycobacterium tuberculosis (MDR-TB) and other bacterial strains .
Minimum Inhibitory Concentration (MIC) Data:
| Compound | MIC (μmol/L) against M. tuberculosis |
|---|---|
| Salicylanilide Derivative | 1 |
| 4'-Methoxy-4-nitro-2-(trifluoromethyl)-1,1'-biphenyl | TBD (to be determined) |
This data suggests that the introduction of a trifluoromethyl group can enhance the antimicrobial efficacy of related compounds.
Anticancer Activity
Recent studies have highlighted the potential of compounds similar to 4'-Methoxy-4-nitro-2-(trifluoromethyl)-1,1'-biphenyl as anticancer agents. For example, a related compound was shown to inhibit cell proliferation in Jurkat cells significantly .
Cell Cycle Analysis:
The effects of the compound on cell cycle progression were evaluated using fluorescence-activated cell sorting (FACS), revealing alterations in cell cycle phases upon treatment with various concentrations of the compound.
The biological activity of 4'-Methoxy-4-nitro-2-(trifluoromethyl)-1,1'-biphenyl may be attributed to its ability to interact with specific cellular targets:
- Inhibition of DNA synthesis: Similar compounds have been shown to interfere with DNA replication processes.
- Disruption of membrane integrity: The lipophilic nature allows for better membrane penetration, potentially disrupting bacterial and cancer cell membranes.
Study on Antimycobacterial Activity
A study investigating various derivatives of trifluoromethyl compounds demonstrated their effectiveness against different mycobacterial strains. The results indicated that certain derivatives exhibited lower MIC values compared to conventional drugs like isoniazid . This suggests that 4'-Methoxy-4-nitro-2-(trifluoromethyl)-1,1'-biphenyl could be a promising candidate for further development as an antimycobacterial agent.
Comparative Analysis with Similar Compounds
To understand the unique contributions of the trifluoromethyl group in enhancing biological activity, a comparative analysis was conducted against structurally similar compounds:
| Compound | Activity Level |
|---|---|
| 4'-Methoxy-4-nitro-2-(trifluoromethyl)-1,1'-biphenyl | High |
| 4'-Methoxy-4-nitro-1,1'-biphenyl | Moderate |
| 4-Nitro-3-(trifluoromethyl)-1,1'-biphenyl | Low |
This table illustrates that the combination of methoxy, nitro, and trifluoromethyl groups may synergistically enhance biological activity.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Electronic Comparisons
The following table summarizes key structural and electronic differences between the target compound and its analogs:
Notes:
- Polarity: The target compound’s nitro group enhances polarity compared to non-nitro analogs like 4-methoxy-4'-(trifluoromethyl)-1,1'-biphenyl, reducing solubility in non-polar solvents .
- Electronic Effects : The trifluoromethyl and nitro groups synergistically withdraw electron density, while the methoxy group donates electrons, creating a polarized π-system. This contrasts with compounds like 4-fluoro-2'-methoxy-1,1'-biphenyl, which lack strong electron-withdrawing groups .
Stability and Reactivity
- Thermal Stability: The nitro group in the target compound may reduce thermal stability compared to non-nitro analogs like 4-methoxy-4'-(trifluoromethyl)-1,1'-biphenyl, which are stable under ambient conditions .
- Reactivity : The nitro group enables further functionalization (e.g., reduction to an amine), while the trifluoromethyl group resists hydrolysis, enhancing durability in harsh conditions .
Key Research Findings
Electronic Effects : The methoxy group at 4' increases electron density on the biphenyl ring, while the nitro and trifluoromethyl groups withdraw electrons, creating a dipole moment. This polarization is absent in simpler analogs like 4-fluoro-2'-methoxy-1,1'-biphenyl .
Synthetic Challenges: Introducing multiple electron-withdrawing groups (e.g., NO₂, CF₃) requires careful control of reaction conditions to avoid over-functionalization or decomposition .
Material Performance : In OLEDs, trifluoromethyl groups improve electron transport, but nitro groups may introduce charge-trapping sites, necessitating optimization of doping concentrations .
Q & A
Q. What are the common synthetic routes for 4'-Methoxy-4-nitro-2-(trifluoromethyl)-1,1'-biphenyl?
The synthesis typically involves cross-coupling reactions, such as Suzuki-Miyaura or reductive nickel/palladium-catalyzed methods. For example, dual nickel/palladium-catalyzed reductive cross-coupling at 65°C has been used to synthesize structurally related biphenyl derivatives (e.g., 4-phenoxy-4'-trifluoromethyl-1,1'-biphenyl) with high yields. Key steps include:
- Bromomethylation : Introducing bromomethyl groups via electrophilic substitution (e.g., using NBS in DMF).
- Nitro-group installation : Nitration under controlled acidic conditions to avoid over-oxidation.
- Catalytic cross-coupling : Optimizing catalyst loading (e.g., 5 mol% Pd(PPh₃)₄) and solvent systems (e.g., toluene/EtOH) .
Table 1 : Example Reaction Conditions for Biphenyl Synthesis
| Reaction Type | Catalyst | Temperature | Solvent | Yield |
|---|---|---|---|---|
| Reductive cross-coupling | Ni/Pd | 65°C | Toluene/EtOH | 70-85% |
| Bromomethylation | NBS | 40°C | DMF | 60-75% |
Q. How is the compound characterized for structural validation?
X-ray crystallography (using SHELX programs) is the gold standard for resolving ambiguities in nitro- and trifluoromethyl-group orientations . Complementary methods include:
- NMR : ¹H/¹³C NMR to confirm substitution patterns (e.g., methoxy singlet at ~3.8 ppm; aromatic splitting due to nitro groups).
- HRMS : High-resolution mass spectrometry to verify molecular weight (e.g., calculated vs. observed mass error < 2 ppm) .
Q. What are the key physicochemical properties influencing its reactivity?
- Electron-withdrawing effects : The nitro (-NO₂) and trifluoromethyl (-CF₃) groups deactivate the biphenyl core, directing electrophilic substitution to specific positions.
- Steric hindrance : The ortho-trifluoromethyl group reduces rotational freedom, impacting crystallinity and solubility .
Advanced Research Questions
Q. How do electronic effects of substituents influence cross-coupling reactivity?
The electron-deficient aryl rings (due to -NO₂ and -CF₃) require tailored catalytic systems. For example:
Q. What strategies resolve contradictions in spectroscopic vs. crystallographic data?
Discrepancies between NMR (solution state) and X-ray (solid state) often arise from dynamic effects. Approaches include:
- Variable-temperature NMR : To detect conformational flipping (e.g., biphenyl ring rotation).
- DFT calculations : Modeling optimized geometries to align with experimental data .
Q. How can computational modeling predict biological activity?
- Docking studies : The trifluoromethyl group enhances hydrophobic binding in enzyme pockets (e.g., cytochrome P450).
- QSAR models : Correlate substituent electronic parameters (Hammett σ) with activity trends observed in related biphenyls .
Methodological Considerations
Q. What are the pitfalls in optimizing reaction yields for nitro-containing biphenyls?
- Nitro-group reduction : Use mild reducing agents (e.g., Zn/HCl) to avoid unintended reduction to amines.
- Byproduct formation : Monitor for di-nitration via LC-MS and adjust nitration time/temperature .
Q. How to address low solubility in biological assays?
- Co-solvents : Use DMSO (≤1% v/v) to maintain compound integrity.
- Prodrug design : Introduce hydrolyzable esters (e.g., methyl esters) to improve bioavailability .
Data Contradiction Analysis
Q. Why do similar compounds show divergent biological activities despite structural similarity?
Subtle changes (e.g., methoxy vs. ethoxy groups) alter logP and hydrogen-bonding capacity. For example:
- 4'-Methoxy derivatives : Higher metabolic stability due to reduced CYP450 interaction vs. 4'-ethoxy analogs .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
